![molecular formula C9H21ClN2O2 B6256721 tert-butyl N-[(2R)-4-aminobutan-2-yl]carbamate hydrochloride CAS No. 2718120-92-2](/img/no-structure.png)
tert-butyl N-[(2R)-4-aminobutan-2-yl]carbamate hydrochloride
Overview
Description
Tert-butyl N-[(2R)-4-aminobutan-2-yl]carbamate hydrochloride, also known as N-(2R)-4-tert-butyl-2-aminobutyl carbamate hydrochloride, is an organic compound that is used in various scientific research applications. It is a white, water-soluble solid that is produced by the reaction of tert-butyl isocyanate and 2-amino-2-methyl-1-propanol in the presence of hydrochloric acid. This compound is widely used in the synthesis of pharmaceuticals, biochemicals, and other organic compounds.
Mechanism of Action
Tert-butyl tert-butyl N-[(2R)-4-aminobutan-2-yl]carbamate hydrochloride[(2R)-4-aminobutan-2-yl]carbamate hydrochloride acts as a catalyst for the synthesis of peptides, proteins, and other biomolecules. It is believed to work by forming a covalent bond with the amino acid residues of the peptide or protein, allowing for the formation of a peptide bond. This covalent bond is then cleaved, allowing for the formation of the desired peptide or protein.
Biochemical and Physiological Effects
Tert-butyl this compound[(2R)-4-aminobutan-2-yl]carbamate hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the rate of enzymatic reactions and to increase the efficiency of peptide synthesis. Additionally, it has been shown to have an inhibitory effect on certain enzymes, and to inhibit the formation of certain proteins.
Advantages and Limitations for Lab Experiments
The use of tert-butyl tert-butyl N-[(2R)-4-aminobutan-2-yl]carbamate hydrochloride[(2R)-4-aminobutan-2-yl]carbamate hydrochloride in lab experiments has several advantages. It is relatively inexpensive, and it is easy to use. Additionally, it is highly soluble in water, making it easy to work with. However, there are some limitations to its use in lab experiments. It is highly reactive, and can form byproducts if not handled properly. Additionally, it can be toxic if inhaled or ingested.
Future Directions
The use of tert-butyl tert-butyl N-[(2R)-4-aminobutan-2-yl]carbamate hydrochloride[(2R)-4-aminobutan-2-yl]carbamate hydrochloride has a variety of potential future directions. It could be used in the synthesis of novel pharmaceuticals and biochemicals, or in the development of new materials. Additionally, it could be used in the study of enzymatic reactions and in the synthesis of peptides and proteins. It could also be used in the development of new catalysts for organic synthesis. Finally, it could be used to study the effects of certain drugs on biochemical and physiological processes.
Synthesis Methods
Tert-butyl tert-butyl N-[(2R)-4-aminobutan-2-yl]carbamate hydrochloride[(2R)-4-aminobutan-2-yl]carbamate hydrochloride is synthesized by a two-step process. The first step involves the reaction of tert-butyl isocyanate with 2-amino-2-methyl-1-propanol in the presence of hydrochloric acid. This reaction yields a tert-butyl carbamate, which is then further reacted with hydrochloric acid to form the hydrochloride salt. This reaction is typically conducted in an inert atmosphere, such as nitrogen or argon, to prevent the formation of byproducts. The reaction is typically carried out at temperatures between 0 and 25°C, and the reaction time can vary depending on the desired yield.
Scientific Research Applications
Tert-butyl tert-butyl N-[(2R)-4-aminobutan-2-yl]carbamate hydrochloride[(2R)-4-aminobutan-2-yl]carbamate hydrochloride has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various pharmaceuticals, biochemicals, and other organic compounds. It is also used as a catalyst in the synthesis of polymers and other materials. Additionally, it is used in the synthesis of peptides, proteins, and other biomolecules, as well as in the study of enzymatic reactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(2R)-4-aminobutan-2-yl]carbamate hydrochloride involves the protection of the amine group, followed by the coupling of the protected amine with tert-butyl chloroformate to form the carbamate. The carbamate is then deprotected to yield the final product.", "Starting Materials": [ "4-aminobutan-2-ol", "tert-butyl chloroformate", "hydrochloric acid", "diethyl ether", "sodium bicarbonate" ], "Reaction": [ "Protect the amine group of 4-aminobutan-2-ol with tert-butyloxycarbonyl (BOC) using BOC anhydride and triethylamine in dichloromethane.", "Couple the BOC-protected amine with tert-butyl chloroformate in the presence of triethylamine in dichloromethane to form tert-butyl N-[(2R)-4-aminobutan-2-yl]carbamate.", "Deprotect the BOC group using hydrochloric acid in diethyl ether to yield tert-butyl N-[(2R)-4-aminobutan-2-yl]carbamate hydrochloride.", "Neutralize the reaction mixture with sodium bicarbonate and extract the product with diethyl ether." ] } | |
CAS RN |
2718120-92-2 |
Molecular Formula |
C9H21ClN2O2 |
Molecular Weight |
224.7 |
Purity |
95 |
Origin of Product |
United States |
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